Cas no 17282-01-8 (3-Bromo-2-fluoro-5-methylpyridine)

3-Bromo-2-fluoro-5-methylpyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo at the 3-position, fluoro at the 2-position, and a methyl group at the 5-position—enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing fluorine and bromine groups improve electrophilic substitution selectivity, while the methyl group offers steric and electronic modulation. This compound serves as a versatile intermediate in medicinal chemistry, particularly for developing bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

3-Bromo-2-fluoro-5-methylpyridine structure

17282-01-8 structure

Product Name:3-Bromo-2-fluoro-5-methylpyridine

CAS No:17282-01-8

MF:C₆H₅BrFN

MW:190.01300406456

MDL:MFCD03095305

CID:50708

PubChem ID:21816563

Update Time:2025-06-07

3-Bromo-2-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-fluoro-5-picoline
- 2-FLUORO-3-BROMO-5-PICOLINE
- 2-fluoro-3-bromo-5-methylpyridine
- 3-BROMO-2-FLUORO-5-PICOLINE (3-BROMO-2-FLUORO-5-METHYLPYRIDINE)
- 2-FLUORO-3-BROMO-5-METHYLPYRIDNIE
- 3-Bromo-2-fluoro-5-methylpyridine
- 5-Bromo-6-fluoro-3-picoline
- 3-bromo-2-fluoro-5-methyl pyridine
- PubChem6249
- KSC495O2T
- FWKQBHMQYXTOTD-UHFFFAOYSA-N
- BCP22131
- SBB091032
- STL554789
- BBL100995
- AS04792
- TRA0001755
- AB13665
- RP03679
- VP10887
- LF10381
- N249
- BC219
- DS-0586
- 3-BROMO-2-FLUORO-5-METHYL-PYRIDINE
- A3806
- 17282-01-8
- AKOS005063652
- SCHEMBL115732
- FT-0648108
- MFCD03095305
- SY020983
- 3-Bromo-2-fluoro-5-methylpyridine, AldrichCPR
- EN300-127558
- B4122
- AM20061715
- DTXSID70618373
- AC-23352
- Q-101503
- CS-D0947
- DB-028380
- DTXCID00569127
- MDL： MFCD03095305
- Inchi： 1S/C6H5BrFN/c1-4-2-5(7)6(8)9-3-4/h2-3H,1H3
- InChI Key： FWKQBHMQYXTOTD-UHFFFAOYSA-N
- SMILES： BrC1=C(N=CC(C)=C1)F

Computed Properties

Exact Mass: 188.95900
Monoisotopic Mass: 188.95894 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
Molecular Weight: 190.01
XLogP3: 2.3

Experimental Properties

Density: 1.6 g/cm
Melting Point: 57.0 to 61.0 deg-C
Boiling Point: 207.8℃ at 760 mmHg
Flash Point: 79.5°C
Refractive Index: 1.53
PSA: 12.89000
LogP: 2.29160

3-Bromo-2-fluoro-5-methylpyridine Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38-41-37/38-22
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22
HazardClass：IRRITANT
Storage Condition：Store at room temperature

3-Bromo-2-fluoro-5-methylpyridine Pricemore >>

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